ethyl 3-(benzo[d]thiazol-2-yl)-2-(2-methylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-[(2-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C25H23N3O3S2/c1-3-31-25(30)28-13-12-17-20(14-28)33-24(27-22(29)16-9-5-4-8-15(16)2)21(17)23-26-18-10-6-7-11-19(18)32-23/h4-11H,3,12-14H2,1-2H3,(H,27,29)
• InChI Key: RUYRHZPAXREOBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=CC=C5C
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol
• CAS No.: 946360-00-5

Description

This compound is a complex organic molecule that contains several functional groups and rings. It includes a thiazole ring (a five-membered ring with one sulfur atom and one nitrogen atom), a pyridine ring (a six-membered ring with one nitrogen atom), and an amide group (a carbonyl group (C=O) attached to a nitrogen atom). These functional groups and rings are common in many biologically active compounds and pharmaceuticals.

Scientific Research Applications

Synthesis and Characterization

The synthesis of novel compounds related to ethyl 3-(benzo[d]thiazol-2-yl)-2-(2-methylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate involves several chemical reactions, including one-pot, three-component microwave-assisted synthesis under solvent-free conditions. This process results in diverse poly-functionalized tri-heterocyclic benzothiazole derivatives characterized by spectroscopic methods such as FT-IR, 1H NMR, 13C NMR, ESI-MS, and Single crystal X-ray analysis. The synthesis approach highlights operational simplicity, convergence, short reaction time, high atom economy, easy workup, mild reaction conditions, and environmentally benign conditions (Bhoi, Borad, Pithawala, & Patel, 2016).

Biological Evaluation

These synthesized compounds undergo biological evaluation for various activities. For instance, some derivatives have been screened for antibacterial, antioxidant, and antitubercular activities against Mycobacterium tuberculosis H37RV. This screening indicates the potential of these compounds in contributing to the development of new therapeutic agents for treating infections and diseases. The methodology used for synthesizing these compounds provides a platform for exploring their potential in different biological applications, demonstrating the versatility of the chemical structure in medicinal chemistry (Bhoi, Borad, Pithawala, & Patel, 2016).